N-(2,4-dichlorobenzyl)-N'-(2-ethoxyphenyl)thiourea
Overview
Description
N-(2,4-dichlorobenzyl)-N'-(2-ethoxyphenyl)thiourea, also known as DCET, is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
N-(2,4-dichlorobenzyl)-N'-(2-ethoxyphenyl)thiourea exerts its effects through the inhibition of various enzymes and proteins involved in cellular processes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in neurotransmitter signaling. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on organisms. It has been shown to induce oxidative stress and DNA damage in cells, leading to cell cycle arrest and apoptosis. Additionally, this compound has been shown to affect the expression of various genes involved in cellular processes, leading to altered cellular functions.
Advantages and Limitations for Lab Experiments
N-(2,4-dichlorobenzyl)-N'-(2-ethoxyphenyl)thiourea has several advantages for lab experiments, including its low cost, easy availability, and ability to inhibit various enzymes and proteins involved in cellular processes. However, this compound also has several limitations, including its potential toxicity and lack of specificity for certain enzymes and proteins.
Future Directions
There are several future directions for N-(2,4-dichlorobenzyl)-N'-(2-ethoxyphenyl)thiourea research, including its potential applications in cancer and autoimmune disease treatments, its use as a tool for studying cellular processes, and its potential as a pesticide alternative. Additionally, further research is needed to fully understand the mechanism of action and potential toxicity of this compound.
Scientific Research Applications
N-(2,4-dichlorobenzyl)-N'-(2-ethoxyphenyl)thiourea has been extensively used in scientific research due to its potential applications in various fields. It has been used as a fungicide, herbicide, and insecticide due to its ability to inhibit the growth of various microorganisms and pests. Additionally, this compound has been shown to have anti-tumor and anti-inflammatory properties, making it a potential candidate for cancer and autoimmune disease treatments.
properties
IUPAC Name |
1-[(2,4-dichlorophenyl)methyl]-3-(2-ethoxyphenyl)thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2N2OS/c1-2-21-15-6-4-3-5-14(15)20-16(22)19-10-11-7-8-12(17)9-13(11)18/h3-9H,2,10H2,1H3,(H2,19,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTAAMAPTBYMNHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)NCC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.